Cas no 871-41-0 (Silane,trichloroheptyl-)

• Product Name: Silane,trichloroheptyl-
• CAS No: 871-41-0
• MF: C₇H₁₅Cl₃Si
• MW: 233.638500452042
• CID: 721288
• PubChem ID: 70094
• Update Time: 2025-11-02

Silane,trichloroheptyl- Chemical and Physical Properties

Names and Identifiers

• Silane,trichloroheptyl-
• n-HEPTYLTRICHLOROSILANE
• trichloro(heptyl)silane
• EINECS 212-807-7
• heptyltrichlorosilane
• Heptyl-trichlor-silan
• n-Heptyltrichlorsilan
• Silane,trichloroheptyl
• Trichlor-heptyl-silan
• trichloro-heptyl-silane
• Trichloroheptylsilane (ACI)
• 871-41-0
• Trichloro(heptyl)silane #
• Silane, trichloroheptyl-
• DTXSID20883599
• Trichloroheptylsilane
• DTXCID101023113
• MFCD00053190
• NS00042605
• SCHEMBL523405

• MDL： MFCD00053190
• Inchi： 1S/C7H15Cl3Si/c1-2-3-4-5-6-7-11(8,9)10/h2-7H2,1H3
• InChI Key： SRQHGWJPIZXDTA-UHFFFAOYSA-N
• SMILES： Cl[Si](CCCCCCC)(Cl)Cl

Computed Properties

• Exact Mass: 232.00100
• Monoisotopic Mass: 232.000860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 90.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.087
• Melting Point: <0°C
• Boiling Point: 211 °C
• Flash Point: 64°C
• Refractive Index: 1.4439
• PSA: 0.00000
• LogP: 4.61210

Silane,trichloroheptyl- Security Information

• Hazardous Material transportation number：UN 2987
• Hazard Category Code： 34
• Safety Instruction： S26; S36/37/39
• TSCA：No
• Risk Phrases：R34

Additional information on Silane,trichloroheptyl-

Silane, trichloroheptyl- (CAS No. 871-41-0): Properties, Applications, and Industry Insights

Silane, trichloroheptyl- (CAS No. 871-41-0) is a specialized organosilicon compound with unique chemical properties that make it valuable in various industrial applications. This chlorinated heptyl silane derivative is known for its reactivity and versatility, particularly in surface modification and coupling agent roles. As industries increasingly seek advanced materials for high-performance applications, understanding this compound's characteristics becomes essential for researchers and manufacturers alike.

The molecular structure of trichloroheptyl silane features a seven-carbon alkyl chain (heptyl group) bonded to a silicon atom with three chlorine substituents. This configuration gives the molecule both hydrophobic properties from the hydrocarbon tail and reactive sites from the chlorosilane functionality. Current market trends show growing interest in such organosilane compounds for their ability to bridge organic and inorganic materials, a property particularly valuable in nanocomposite development and advanced coating technologies.

One of the primary applications of Silane, trichloroheptyl- is as a surface treatment agent. The compound's chlorosilane groups can react with hydroxyl groups on various substrates (glass, metals, or minerals), while the heptyl chain provides water-repellent characteristics. This dual functionality makes it particularly useful in creating hydrophobic surfaces for electronic components, optical devices, and construction materials. Recent innovations in nanotechnology have further expanded its potential uses in creating self-cleaning surfaces and anti-fogging coatings.

In material science, researchers are exploring heptyl trichlorosilane as a molecular building block for advanced polymers and hybrid materials. The compound's ability to form stable bonds with both organic and inorganic phases makes it valuable for developing novel composites with tailored properties. Current studies focus on its potential in creating materials with improved mechanical strength, thermal stability, and chemical resistance - properties highly sought after in aerospace, automotive, and renewable energy applications.

The synthesis and handling of trichloroheptylsilane require specialized knowledge due to its reactive nature. Modern production facilities employ controlled conditions to ensure product purity and consistency, which are critical factors for performance in downstream applications. Quality parameters typically include chlorine content, purity levels, and absence of hydrolysis products, all of which can significantly affect the compound's performance in specific applications.

Environmental considerations surrounding Silane, trichloroheptyl- have led to increased research into greener alternatives and more sustainable production methods. While the compound itself has specific industrial benefits, manufacturers are investigating ways to reduce environmental impact through improved synthesis routes and recycling protocols. These developments align with broader industry trends toward sustainable chemistry and circular economy principles.

From a commercial perspective, the market for heptyl-containing silanes shows steady growth, driven by expanding applications in specialty chemicals and advanced materials. Suppliers typically offer this compound in various packaging options to meet different industrial needs, with technical specifications tailored to specific application requirements. Current pricing trends reflect the specialized nature of this chemical and its value in high-performance applications.

Safety protocols for handling trichloroheptyl silane emphasize proper storage conditions (typically under inert atmosphere to prevent moisture exposure) and appropriate personal protective equipment. While not classified among restricted substances, proper handling procedures are essential to maintain product quality and ensure workplace safety. These precautions are standard for reactive silane compounds in industrial settings.

Future research directions for Silane, trichloroheptyl- include exploring its potential in emerging technologies such as flexible electronics, energy storage systems, and smart materials. The compound's unique properties position it as a candidate for various innovative applications that require precise surface modification or interface engineering. As material science advances, the role of specialized silanes like this is expected to grow in importance.

For researchers and industrial users seeking detailed technical information about CAS 871-41-0, comprehensive data sheets are available from reputable chemical suppliers. These typically include full spectroscopic characterization, handling recommendations, and application guidelines. When sourcing this material, quality assurance and supplier reliability are crucial factors to consider for optimal performance in specific applications.

The analytical characterization of trichloroheptylsilane typically involves techniques such as NMR spectroscopy, GC-MS, and elemental analysis to verify purity and structural integrity. These quality control measures ensure the compound meets the stringent requirements of advanced material applications where consistent performance is critical.

In conclusion, Silane, trichloroheptyl- (CAS No. 871-41-0) represents an important specialty chemical with diverse applications in modern industry. Its unique combination of reactive sites and hydrophobic properties makes it valuable for surface modification, material compatibilization, and advanced material development. As technological demands evolve, this organosilicon compound continues to find new applications that leverage its distinctive chemical characteristics.